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Compound of Interest

Compound Name: 2-(2-Phenylethoxy)benzoic acid

Cat. No.: B183814 Get Quote

In-depth Technical Guide: 2-(2-
Phenylethoxy)benzoic acid
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available information on 2-(2-
Phenylethoxy)benzoic acid, a specific aromatic carboxylic acid. Due to the limited availability

of published research on this particular compound, this guide also includes contextual

information on related phenoxybenzoic acid derivatives to provide a broader understanding of

this class of molecules.

Core Compound Identifiers
A clear identification of 2-(2-Phenylethoxy)benzoic acid is crucial for any research or

developmental work. The primary identifiers for this compound are summarized in the table

below.

Identifier Value Source

CAS Number 883546-53-0 [1][2]

Molecular Formula C₁₅H₁₄O₃ [1]

Molecular Weight 242.27 [1]
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-(2-Phenylethoxy)benzoic
acid are not extensively reported in the available literature. The table below lists the

fundamental properties derived from chemical database entries.

Property Value Source

Appearance
Not specified (Expected to be

a solid at room temperature)
[1]

Purity
>97% (as offered by some

suppliers)
[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(2-Phenylethoxy)benzoic acid
is not readily available in peer-reviewed literature. However, general methods for the synthesis

of related phenoxybenzoic acid derivatives can provide a foundational understanding of

potential synthetic routes.

One common approach for synthesizing phenoxybenzoic acids involves the Ullmann

condensation. This reaction typically involves the coupling of a phenol with a halobenzoic acid

in the presence of a copper catalyst and a base.

A potential synthetic pathway for 2-(2-Phenylethoxy)benzoic acid could be conceptualized as

the reaction between 2-halobenzoic acid and 2-phenylethanol. The following diagram illustrates

this hypothetical synthesis.
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Hypothetical Synthesis of 2-(2-Phenylethoxy)benzoic acid

Reactants

Reaction Conditions
Product

2-Halobenzoic Acid
(e.g., 2-iodobenzoic acid)

Copper Catalyst
Base (e.g., K2CO3)
High Temperature

+

2-Phenylethanol

2-(2-Phenylethoxy)benzoic acidUllmann Condensation

Click to download full resolution via product page

A potential synthetic route for 2-(2-Phenylethoxy)benzoic acid.

It is important to note that this is a generalized representation, and the specific reaction

conditions, such as the choice of catalyst, base, solvent, and temperature, would require

experimental optimization.

Biological Activity and Signaling Pathways
There is a significant lack of specific data in the scientific literature regarding the biological

activity and potential signaling pathway interactions of 2-(2-Phenylethoxy)benzoic acid.

However, studies on other phenoxybenzoic acid derivatives have revealed a range of biological

effects, which may offer insights into the potential activities of the target compound.

For instance, some derivatives of 2-phenoxybenzoic acid have been synthesized and

evaluated for their analgesic and anti-inflammatory activities.[3][4] Additionally, 3-

phenoxybenzoic acid, a metabolite of certain pyrethroid insecticides, has been studied for its

potential neurotoxic effects and has been shown to induce dopaminergic degeneration, which

may have implications for conditions like Parkinson's disease.[5] The biological activities of

various p-hydroxy benzoic acid derivatives have also been comprehensively reviewed,

highlighting antimicrobial, anti-inflammatory, and antioxidant properties.[6]

Given the absence of direct research, the biological profile of 2-(2-Phenylethoxy)benzoic acid
remains to be elucidated. Future research could explore its potential in areas where related
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structures have shown activity. The following diagram outlines a general workflow for

investigating the biological activity of a novel compound like 2-(2-Phenylethoxy)benzoic acid.

General Workflow for Biological Activity Screening

2-(2-Phenylethoxy)benzoic acid

In Vitro Assays
(e.g., enzyme inhibition, receptor binding, cell viability)

In Vivo Models
(e.g., animal models of disease)

Promising Hits

Toxicological AssessmentMechanism of Action Studies
(e.g., signaling pathway analysis)

Lead Compound Identification

Click to download full resolution via product page

A typical workflow for assessing the biological activity of a new chemical entity.

Conclusion
2-(2-Phenylethoxy)benzoic acid is a defined chemical entity with a registered CAS number.

However, there is a notable scarcity of publicly available scientific data regarding its synthesis,

physicochemical properties, and biological activities. The information presented in this guide is

based on the limited data from chemical suppliers and extrapolated knowledge from related

phenoxybenzoic acid derivatives. For researchers and drug development professionals, this

compound represents a largely unexplored area of chemical space. Significant experimental

work would be required to characterize its properties and potential applications thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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